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Compound of Interest

Compound Name: Flizasertib

Cat. No.: B10856155 Get Quote

Flizasertib, an investigational serine/threonine kinase inhibitor, requires careful handling and

disposal to mitigate risks to personnel and the environment. This guide provides essential

safety information and a step-by-step operational plan for the proper disposal of Flizasertib in

a laboratory setting, ensuring compliance with safety regulations and promoting a secure

research environment.

Hazard Profile and Safety Precautions
The Safety Data Sheet (SDS) for Flizasertib identifies it as harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] Researchers must adhere to the following

precautionary statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]
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P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal protective equipment (PPE), including lab coats, safety goggles, and gloves, should

be worn at all times when handling Flizasertib.

Quantitative Hazard Classification
For clarity, the GHS/OSHA HCS classification for Flizasertib is summarized in the table below.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Step-by-Step Disposal Protocol
The disposal of Flizasertib, as an investigational drug, must comply with institutional, local,

and federal regulations, such as the Resource Conservation and Recovery Act (RCRA).[2] The

following protocol outlines the general procedure and should be adapted to meet the specific

requirements of your institution's Environmental Health and Safety (EHS) office.

1. Initial Assessment and Segregation:

Identify all Flizasertib waste, including unused product, partially used vials, contaminated

labware (e.g., pipette tips, tubes), and contaminated PPE.

Segregate Flizasertib waste from regular laboratory trash and other chemical waste streams

at the point of generation.

2. Waste Containerization and Labeling:

Select a compatible, leak-proof hazardous waste container. For vials and ampules, disposal

in a designated screw-top hazardous waste container is recommended.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC73133.html
https://www.benchchem.com/product/b10856155?utm_src=pdf-body
https://www.benchchem.com/product/b10856155?utm_src=pdf-body
https://www.benchchem.com/product/b10856155?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b10856155?utm_src=pdf-body
https://www.benchchem.com/product/b10856155?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label the container clearly with "Hazardous Waste" and the full chemical name "Flizasertib."

Do not use abbreviations.[4]

Include the Principal Investigator's name, laboratory location, and contact information on the

label.[4]

3. Storage and Accumulation:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA).[4]

The SAA should be a secure, secondary containment area away from general laboratory

traffic.

Conduct and document weekly inspections of the SAA to ensure proper storage and

container integrity.[4]

4. Request for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Complete any required chemical waste disposal request forms provided by the EHS office.[4]

5. Final Disposal Method:

The standard and recommended method for the final disposal of investigational drugs like

Flizasertib is incineration at an EPA-permitted facility.[3][4] Your EHS office will coordinate

with a licensed hazardous waste vendor for transport and incineration.

Below is a diagram illustrating the workflow for the proper disposal of Flizasertib.

In the Laboratory
EHS Coordination

Final Disposal

1. Identify & Segregate
Flizasertib Waste

2. Containerize in
Leak-Proof Container

3. Label with 'Hazardous Waste'
and 'Flizasertib'

4. Store in Designated
Satellite Accumulation Area (SAA)

5. Contact EHS and
Complete Waste Pickup Form

6. EHS Arranges Pickup
by Licensed Vendor

7. Transport to
EPA-Permitted Facility 8. Incineration
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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